Cas no 769928-72-5 (15-Methoxypinusolidic acid)

• Product Name: 15-Methoxypinusolidic acid
• CAS No: 769928-72-5
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 837035
• PubChem ID: 11152671
• Update Time: 2025-04-19

15-Methoxypinusolidic acid Chemical and Physical Properties

Names and Identifiers

• 15-Methoxypinusolidic acid
• (1S,4aR,5S,8aR)-5-[2-(5-Methoxy-2-oxo-2,5-dihydro-3-furanyl)ethyl ]-1,4a-dimethyl-6-methylenedecahydro-1-naphthalenecarboxylic acid<wbr
• HY-N1593
• (1S,4aR,5S,8aR)-5-[2-(2-methoxy-5-oxo-2H-furan-4-yl)ethyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• AKOS032961667
• CS-0017242
• 769928-72-5
• [ "" ]
• (+)-15-Methoxypinusolidic acid

• Inchi： 1S/C21H30O5/c1-13-6-9-16-20(2,10-5-11-21(16,3)19(23)24)15(13)8-7-14-12-17(25-4)26-18(14)22/h12,15-17H,1,5-11H2,2-4H3,(H,23,24)/t15-,16+,17?,20+,21-/m0/s1
• InChI Key： OREKSZUASHFFQA-OBNOUSFBSA-N
• SMILES： OC([C@@]1(C)CCC[C@]2(C)[C@@H](CCC3C(=O)OC(C=3)OC)C(=C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 362.20900
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 531.4±50.0 °C at 760 mmHg
• Flash Point: 182.8±23.6 °C
• PSA: 72.83000
• LogP: 4.08580
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

15-Methoxypinusolidic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones